Cas no 2137842-43-2 (7-(oxan-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine)

7-(oxan-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine structure
2137842-43-2 structure
Product Name:7-(oxan-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine
CAS No:2137842-43-2
MF:C12H17NO2
MW:207.268883466721
CID:6378406
PubChem ID:165864864
Update Time:2025-10-29

7-(oxan-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 7-(oxan-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine
    • 7-(oxan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine
    • 2137842-43-2
    • EN300-1076581
    • Inchi: 1S/C12H17NO2/c1-2-10(8-14-6-1)11-12-9(3-5-13-11)4-7-15-12/h4,7,10-11,13H,1-3,5-6,8H2
    • InChI Key: UPFJEKITLNPGLS-UHFFFAOYSA-N
    • SMILES: O1CCCC(C1)C1C2=C(C=CO2)CCN1

Computed Properties

  • Exact Mass: 207.125928785g/mol
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 34.4Ų

7-(oxan-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine Pricemore >>

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Additional information on 7-(oxan-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine

7-(Oxan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine: A Versatile Heterocyclic Compound for Modern Research

7-(Oxan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine (CAS No. 2137842-43-2) is a unique heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This bicyclic structure combines a furopyridine core with an oxane (tetrahydropyran) substituent, offering a balanced profile of lipophilicity and hydrogen-bonding capacity. Researchers are particularly interested in its potential as a privileged scaffold for drug discovery, given its structural similarity to bioactive molecules found in several therapeutic classes.

The molecular architecture of 7-(oxan-3-yl)furo[2,3-c]pyridine presents intriguing possibilities for medicinal chemistry applications. Its fused ring system provides rigidity to potential drug candidates, while the oxygen-containing moieties (both in the furan and oxane components) create opportunities for targeted molecular interactions. Recent studies suggest this compound may serve as a precursor for CNS-active compounds, with particular relevance to neurodegenerative disease research – a hot topic in 2024 as the global population ages and demand for neurological therapies increases.

From a synthetic chemistry perspective, CAS 2137842-43-2 represents an interesting challenge for methodology development. The construction of its furo[2,3-c]pyridine core often requires innovative approaches to heterocycle formation, making it a valuable case study for graduate-level organic chemistry programs. Several recent publications have explored metal-catalyzed cyclizations and microwave-assisted synthesis routes to this structural motif, reflecting current trends toward more sustainable and efficient chemical processes.

The physicochemical properties of 7-(oxan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine make it particularly suitable for drug discovery applications. With calculated LogP values typically ranging from 1.5-2.5 and polar surface areas around 50 Ų, derivatives of this compound often fall within the Lipinski's rule of five parameters for drug-likeness. These characteristics explain why many researchers are investigating its potential as a bioisostere for more complex natural product frameworks in their quest for novel therapeutics.

In materials science, the furopyridine-oxane hybrid structure has shown promise as a building block for functional materials. Its ability to participate in both π-stacking (through the pyridine ring) and hydrogen bonding (via the oxane oxygen) makes it interesting for designing supramolecular assemblies. Some research groups are exploring its incorporation into organic electronic materials, particularly as a potential component in OLED technologies – a rapidly growing field as display technologies evolve toward flexible and energy-efficient solutions.

The commercial availability of 7-(oxan-3-yl)furo[2,3-c]pyridine (CAS 2137842-43-2) has increased significantly in recent years, reflecting growing demand from both academic and industrial researchers. Several specialty chemical suppliers now offer this compound in various quantities, with purity levels typically ranging from 95% to 98%. Pricing trends indicate that scale-up synthesis efforts are making this once-rare building block more accessible to the broader scientific community.

Analytical characterization of 7-(oxan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine typically involves a combination of NMR spectroscopy (particularly 1H and 13C), mass spectrometry, and HPLC purity analysis. The compound's relatively low molecular weight (193.23 g/mol) and good solubility in common organic solvents facilitate these analytical procedures. Researchers should note that proper storage conditions (typically under inert atmosphere at -20°C) help maintain the compound's stability over extended periods.

Looking toward future applications, computational studies suggest that furo[2,3-c]pyridine derivatives like this compound may have untapped potential in catalysis and molecular recognition. The oxane moiety's conformational flexibility could enable interesting allosteric effects when incorporated into larger molecular systems. These possibilities align well with current research trends toward smart materials and adaptive chemical systems, making this compound particularly relevant for cutting-edge investigations.

For researchers considering working with CAS 2137842-43-2, it's worth noting that several patent applications have recently emerged featuring this scaffold in various contexts, particularly in the biopharmaceutical sector. While not yet appearing in approved drugs, its structural relatives have shown activity in preliminary studies related to kinase inhibition and GPCR modulation – two of the most active areas in current drug discovery. This suggests that the 7-(oxan-3-yl)furo[2,3-c]pyridine framework may soon appear in clinical candidates.

In summary, 7-(oxan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine represents an exciting intersection of synthetic accessibility and functional versatility. Its balanced properties and growing commercial availability position it as a valuable tool for researchers across multiple disciplines, from medicinal chemistry to materials science. As scientific understanding of heterocyclic systems continues to advance, this compound will likely play an increasingly important role in developing solutions to some of today's most pressing technological and medical challenges.

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